
Navigating the Safe Disposal of Flavanthrinin in
a Laboratory Setting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Flavanthrinin

Cat. No.: B3027515 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive guide to the proper disposal

procedures for Flavanthrinin, a naturally occurring phenol. Due to the absence of a specific

Safety Data Sheet (SDS) for Flavanthrinin, the following procedures are based on its chemical

properties and general best practices for laboratory chemical waste management.

Chemical and Physical Properties of Flavanthrinin
A clear understanding of a compound's properties is the first step toward safe handling and

disposal.

Property Value Citation

Molecular Weight 240.25 g/mol [1][2]

Molecular Formula C15H12O3 [2]

Appearance Solid [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Chemical Name
4-methoxyphenanthrene-2,7-

diol
[1]
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Experimental Protocols for Safe Disposal
The following step-by-step protocol should be followed for the disposal of Flavanthrinin waste.

This procedure is designed to minimize risk and ensure compliance with general laboratory

waste regulations.

1. Personal Protective Equipment (PPE): Before handling Flavanthrinin, ensure appropriate

PPE is worn. This includes:

Safety goggles or a face shield to protect from splashes.[4]

Chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[4]

A laboratory coat to protect clothing and skin.

2. Waste Segregation:

Solid Waste: Collect solid Flavanthrinin waste, including contaminated materials such as

weigh boats, filter paper, and gloves, in a designated, clearly labeled hazardous waste

container.[5][6]

Liquid Waste:

Solutions of Flavanthrinin in organic solvents (e.g., Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone) must be collected in a separate, labeled container for

halogenated or non-halogenated solvent waste, as appropriate.[7] Do not mix

incompatible waste streams.[5]

Aqueous solutions containing Flavanthrinin should be treated as hazardous waste and

collected in a designated aqueous waste container. Do not dispose of Flavanthrinin
solutions down the drain.[5][7]

3. Container Management:

All waste containers must be in good condition, compatible with the chemical waste, and

kept securely closed except when adding waste.[5]
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Label all waste containers clearly with "Hazardous Waste," the full chemical name

"Flavanthrinin," and the primary solvent(s).[5]

4. Disposal of Empty Containers:

Empty containers that held Flavanthrinin should be triple-rinsed with a suitable solvent.[6]

The first rinseate must be collected and disposed of as hazardous liquid waste.[5]

Subsequent rinses of containers that held highly toxic materials may also need to be

collected.

After thorough rinsing and air-drying, the container can be disposed of as non-hazardous

laboratory glass or plastic waste, or recycled according to institutional policies.[6][8] Deface

the original label to prevent misuse.[8]

5. Final Disposal:

Store all Flavanthrinin hazardous waste in a designated, well-ventilated, and secure waste

accumulation area.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[5][9]

Logical Workflow for Flavanthrinin Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Flavanthrinin waste.
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Caption: Workflow for the proper segregation and disposal of Flavanthrinin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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